Cas no 1379310-99-2 (4-Bromobenzo[d]isoxazol-3(2H)-one)
1379310-99-2 structure
Product Name:4-Bromobenzo[d]isoxazol-3(2H)-one
CAS No:1379310-99-2
MF:C7H4BrNO2
MW:214.016160964966
CID:1088926
PubChem ID:18533213
Update Time:2025-04-20
4-Bromobenzo[d]isoxazol-3(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromobenzo[d]isoxazol-3(2H)-one
- 4-bromo-1,2-benzoxazol-3-one
- ZUQGAUXKKYVVAR-UHFFFAOYSA-N
- SCHEMBL5503353
- 4-Bromo-1,2-benzoxazol-3(2H)-one
- 1379310-99-2
- 4-bromo-2,3-dihydro-1,2-benzoxazol-3-one
- bromobenzisoxazolone
- A906174
- DTXSID40594872
- 4-bromo-1,2-benzoxazolinone
-
- Inchi: 1S/C7H4BrNO2/c8-4-2-1-3-5-6(4)7(10)9-11-5/h1-3H,(H,9,10)
- InChI Key: ZUQGAUXKKYVVAR-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1C(NO2)=O
Computed Properties
- Exact Mass: 212.94254g/mol
- Monoisotopic Mass: 212.94254g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 38.3Ų
4-Bromobenzo[d]isoxazol-3(2H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152706-1g |
4-bromobenzo[d]isoxazol-3(2H)-one |
1379310-99-2 | 95% | 1g |
$830 | 2021-06-09 | |
| Chemenu | CM152706-1g |
4-bromobenzo[d]isoxazol-3(2H)-one |
1379310-99-2 | 95% | 1g |
$*** | 2023-03-31 | |
| Ambeed | A401773-1g |
4-Bromobenzo[d]isoxazol-3(2H)-one |
1379310-99-2 | 95+% | 1g |
$721.0 | 2025-03-18 |
4-Bromobenzo[d]isoxazol-3(2H)-one Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
1379310-99-2 (4-Bromobenzo[d]isoxazol-3(2H)-one) Related Products
- 51294-59-8(7-bromo-1,2-benzoxazol-3-ol)
- 65685-49-6(5-Methylbenzo[d]isoxazol-3(2H)-one)
- 723232-74-4(1,2-Benzisoxazol-3(2H)-one,5-(aminomethyl)-(9CI))
- 36238-83-2(7-Methylbenzodisoxazol-3-ol)
- 66571-28-6(5,7-dibromobenzo[d]isoxazol-3-one)
- 855996-70-2(5,6-dibromo-1,2-benzoxazol-3-ol)
- 65685-51-0(6-Bromo-1,2-benzisoxazol-3-ol)
- 855996-69-9(5-bromo-6-methyl-benzo[d]isoxazol-3-ol)
- 21725-69-9(1,2-benzoxazol-3-ol)
- 65685-50-9(5-Bromobenzodisoxazol-3(2H)-one)
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